Cas no 120124-51-8 (L-Serine,N2-(2,3-dihydroxybenzoyl)-D-lysyl-)

• Product Name: L-Serine,N2-(2,3-dihydroxybenzoyl)-D-lysyl-
• CAS No: 120124-51-8
• MF: C₁₆H₂₃N₃O₇
• MW: 369.3697245121
• CID: 151478
• PubChem ID: 129039
• Update Time: 2025-04-19

L-Serine,N2-(2,3-dihydroxybenzoyl)-D-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Serine,N2-(2,3-dihydroxybenzoyl)-D-lysyl-
• (2S)-2-[[(2R)-6-amino-2-[(2,3-dihydroxybenzoyl)amino]hexanoyl]amino]-3-hydroxypropanoic acid
• chrysobactin
• L-Serine, N-(N2-(2,3-dihydroxybenzoyl)-D-lysyl)-
• N-(N(2)-(2,3-Dihydroxybenzoyl)lysyl)serine
• N~2~-(2,3-dihydroxybenzoyl)-D-lysyl-L-serine
• 2-(2,3-dihydroxybenzoyl)-D-lysyl-L-serine
• DTXSID10152685
• N(2)-(2,3-dihydroxybenzoyl)-D-lysyl-L-serine
• (2,3-dihydroxybenzoyl)-D-lysyl-L-serine
• Q27131049
• 120124-51-8
• AKOS040751166
• CHEBI:61345

• Inchi： 1S/C16H23N3O7/c17-7-2-1-5-10(15(24)19-11(8-20)16(25)26)18-14(23)9-4-3-6-12(21)13(9)22/h3-4,6,10-11,20-22H,1-2,5,7-8,17H2,(H,18,23)(H,19,24)(H,25,26)/t10-,11+/m1/s1
• InChI Key： NNTXFOAPABMVEG-MNOVXSKESA-N
• SMILES： O=C([C@@H](CCCCN)NC(C1C=CC=C(C=1O)O)=O)N[C@H](C(=O)O)CO

Computed Properties

• Exact Mass: 369.15369
• Monoisotopic Mass: 369.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 182Ų

Experimental Properties

• PSA: 182.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides